Cas no 1381944-86-0 (4-Cyano-3,3'-difluoro-4'-methylbiphenyl)

• Product Name: 4-Cyano-3,3'-difluoro-4'-methylbiphenyl
• CAS No: 1381944-86-0
• MF: C₁₄H₉F₂N
• MW: 229.224770307541
• MDL: MFCD22375063
• CID: 2772696
• PubChem ID: 70699958
• Update Time: 2025-04-21

4-Cyano-3,3'-difluoro-4'-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(3-fluoro-4-methylphenyl)benzonitrile
• 4-Cyano-3,3'-difluoro-4'-methylbiphenyl;
• MFCD22375063
• DTXSID50743071
• 4-Cyano-3,3''-difluoro-4''-methylbiphenyl
• 3,3'-Difluoro-4'-methyl[1,1'-biphenyl]-4-carbonitrile
• CS-0212570
• [1,1'-Biphenyl]-4-carbonitrile, 3,3'-difluoro-4'-methyl-
• 1381944-86-0
• BS-21349
• 4-Cyano-3,3'-difluoro-4'-methylbiphenyl
• 3,3'-DIFLUORO-4'-METHYL-[1,1'-BIPHENYL]-4-CARBONITRILE

• MDL： MFCD22375063
• Inchi： 1S/C14H9F2N/c1-9-2-3-10(6-13(9)15)11-4-5-12(8-17)14(16)7-11/h2-7H,1H3
• InChI Key： YCRBIMAMFQJRTM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)C1C=CC(C#N)=C(C=1)F

Computed Properties

• Exact Mass: 229.07000
• Monoisotopic Mass: 229.07030562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 3.81188